1-(4-Fluorobenzyl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea
• InChI: InChI=1S/C15H17FN2O3/c1-10-2-7-14(21-10)13(19)9-18-15(20)17-8-11-3-5-12(16)6-4-11/h2-7,13,19H,8-9H2,1H3,(H2,17,18,20)
• InChI Key: KQFBGJWBNQNQCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNC(=O)NCC2=CC=C(C=C2)F)O
• Molecular Formula: C15H17FN2O3
• Molecular Weight: 292.30 g/mol
• CAS No.: 1226454-93-8

Description

1-(4-Fluorobenzyl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea is a useful research compound. Its molecular formula is C15H17FN2O3 and its molecular weight is 292.31. The purity is usually 95%.
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Scientific Research Applications

Chemical Exposure and Metabolite Analysis

Research on parabens and phthalate metabolites in human samples provides a model for studying the exposure, metabolism, and potential health implications of various chemicals, including "1-(4-Fluorobenzyl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea". Studies have focused on identifying the presence of chemical compounds and their metabolites in biological samples (urine, serum, blood) to assess human exposure levels and potential risks associated with these chemicals.

Exposure Assessment Methodologies

• Urinary Biomarkers : The use of urinary biomarkers to assess exposure to parabens and phthalate metabolites is a common method in environmental health research. These studies measure concentrations of various parabens (methylparaben, ethylparaben, propylparaben, butylparaben) and their metabolites to understand exposure sources and levels in different populations (Kang et al., 2016).

• Temporal Variability : Investigating the temporal variability of chemical exposure is crucial for understanding exposure patterns over time. Studies have examined the within-person variability of phthalate metabolites, parabens, and benzophenone-3 in urine samples to evaluate the reproducibility of exposure biomarkers (Dewalque et al., 2015).

• Cross-Population Comparisons : Comparing exposure levels across different populations, including those from various countries or demographic groups, can provide insights into the influence of lifestyle, product use, and environmental factors on chemical exposure. Studies have measured paraben concentrations in urine samples from populations in the United States and China to assess global exposure trends and health risks (Wang et al., 2013).